Cas no 1260228-95-2 (11,11-Dimethyl-5,11-dihydroindeno1,2-bcarbazole)

• Product Name: 11,11-Dimethyl-5,11-dihydroindeno1,2-bcarbazole
• CAS No: 1260228-95-2
• MF: C₂₁H₁₇N
• MW: 283.366385221481
• MDL: MFCD27644688
• CID: 2354982
• PubChem ID: 58059203
• Update Time: 2025-11-02

11,11-Dimethyl-5,11-dihydroindeno1,2-bcarbazole Chemical and Physical Properties

Names and Identifiers

• 11,11-Dimethyl-5,11-dihydroindeno[1,2-b]carbazole
• Indeno[1,2-b]carbazole, 5,11-dihydro-11,11-dimethyl-
• MFCD27644688
• 5,11-Dihydro-11,11-dimeth ylindeno[1,2-b]carbazole
• 1260228-95-2
• SY327003
• 11,11-dimethyl-5H-indeno[1,2-b]carbazole
• MVAOYMNWVVRUPL-UHFFFAOYSA-N
• 12,12-Dimethyl-6,12-dihydro-6-azaindeno[1,2-b]fluorene
• AC-33536
• 5,11-Dihydro-11,11-dimethylindeno[1,2-b]carbazole
• CS-0160749
• C72050
• DS-19498
• AKOS028113404
• SCHEMBL31619
• 11,11-Dimethyl-5,11-dihydroindeno1,2-bcarbazole

• MDL： MFCD27644688
• Inchi： 1S/C21H17N/c1-21(2)17-9-5-3-7-13(17)15-12-20-16(11-18(15)21)14-8-4-6-10-19(14)22-20/h3-12,22H,1-2H3
• InChI Key： MVAOYMNWVVRUPL-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1C=C1C3C=CC=CC=3C(C)(C)C1=C2

Computed Properties

• Exact Mass: 283.136099547g/mol
• Monoisotopic Mass: 283.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 494 ºC
• Flash Point: 220 ºC
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

11,11-Dimethyl-5,11-dihydroindeno1,2-bcarbazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)